molecular formula C9H9ClN4 B8294619 6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine

6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine

Cat. No. B8294619
M. Wt: 208.65 g/mol
InChI Key: QQOJGHGDAYRLBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine is a useful research compound. Its molecular formula is C9H9ClN4 and its molecular weight is 208.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine

Molecular Formula

C9H9ClN4

Molecular Weight

208.65 g/mol

IUPAC Name

6-chloro-N-methyl-N-pyrrol-1-ylpyrimidin-4-amine

InChI

InChI=1S/C9H9ClN4/c1-13(14-4-2-3-5-14)9-6-8(10)11-7-12-9/h2-7H,1H3

InChI Key

QQOJGHGDAYRLBU-UHFFFAOYSA-N

Canonical SMILES

CN(C1=CC(=NC=N1)Cl)N2C=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloropyrimidine (5.0 g), in 50 ml absolute ethanol was added triethylamine (5.8 ml), followed by a solution of N-methyl-1H-pyrrol-1-amine (3.2 g), in 30 ml ethanol. After stirring at 80° C. for twenty hours, the mixture was poured into 300 ml water, stirred for five minutes, and the resultant tan precipitate collected and dried to give 2.4 g, m.p. 88°-89° C. This material was sublimed at 75° C./1.0 mm Hg to give 2.2 g (31%) of 6-Chloro-N-methyl-N-(1H-pyrrol-1-yl)-4-pyrimidinamine, m.p. 88°-89° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.8 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
3.2 g
Type
reactant
Reaction Step Two
Name
Quantity
300 mL
Type
reactant
Reaction Step Three
Quantity
30 mL
Type
solvent
Reaction Step Four

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